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Compound of Interest

Compound Name: Imazalil

Cat. No.: B1671291

Audience: Researchers, scientists, and drug development professionals.

Introduction Imazalil is a widely used systemic fungicide applied post-harvest to citrus and
other fruits to prevent spoilage from fungal growth.[1][2][3] Due to its application directly on the
fruit surface, residues are most concentrated in the peel.[3] Monitoring these residue levels is
crucial for ensuring food safety and regulatory compliance. This application note details a
robust and sensitive method for the quantification of Imazalil in fruit peel using Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method is based on a
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation protocol
followed by LC-MS/MS analysis, which offers high selectivity and sensitivity for detecting trace-
level contaminants in complex food matrices.[4][5]

Principle The method involves an extraction of Imazalil from a homogenized fruit peel sample
using acetonitrile. A subsequent partitioning step using salts separates the organic phase from
the aqueous phase. The extract is then cleaned up using dispersive solid-phase extraction (d-
SPE) to remove interfering matrix components such as pigments and fatty acids. The final,
purified extract is then analyzed by LC-MS/MS. The chromatographic separation is typically
achieved on a C18 reversed-phase column. Detection and quantification are performed using a
triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode,
which provides excellent specificity and sensitivity.[6][7]

Experimental Protocols
Materials and Reagents
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» Standards: Imazalil analytical standard (Purity >98%).

¢ Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Hexane (HPLC grade),
Water (LC-MS grade).

e Reagents: Formic acid (LC-MS grade), Ammonium formate (LC-MS grade), Anhydrous
Magnesium Sulfate (MgS0Oa4), Sodium Chloride (NacCl), Trisodium Citrate, Disodium
Hydrogen Citrate.[8]

e d-SPE Sorbent: Primary Secondary Amine (PSA).[6][8]

e Consumables: 50 mL and 15 mL polypropylene centrifuge tubes, 2 mL autosampler vials,
0.22 pm syringe filters.

Instrumentation

e Liquid Chromatograph: A UHPLC or HPLC system equipped with a binary pump, degasser,
column oven, and autosampler.[9]

e Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.[5][10]

e Analytical Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.7 yum particle size).

[6]1°]

o Other Equipment: High-speed centrifuge, vortex mixer, analytical balance, sample
homogenizer (e.g., blender or food processor).

Standard Preparation

e Stock Solution (1000 pg/mL): Accurately weigh 10 mg of Imazalil standard and dissolve it in
10 mL of methanol.

 Intermediate Solution (10 pg/mL): Dilute the stock solution 1:100 with methanol.

e Working Standards (0.5 - 100 ng/mL): Prepare a series of working standards by serially
diluting the intermediate solution with the initial mobile phase composition.[1][2][11] These
standards are used to build the calibration curve.
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Sample Preparation (QUEChERS Method)

o Homogenization: Wash the fruit and separate the peel. Finely chop and homogenize the
peel.

o Extraction: Weigh 5-10 g of the homogenized peel into a 50 mL centrifuge tube.[6]
e Add 10 mL of acetonitrile.

o Cap the tube and shake vigorously for 2 minutes using a mechanical shaker or vortex mixer.
[12]

e Add a salt mixture of 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate, and 0.5 g disodium
hydrogen citrate.[8]

e Immediately shake for 1 minute to prevent the agglomeration of salts.
o Centrifuge at 23000 rpm for 5 minutes.[8]

» Dispersive SPE Cleanup: Transfer an aliquot (e.g., 5 mL) of the upper acetonitrile layer to a
15 mL tube containing 750 mg MgSOa4 and 125 mg PSA sorbent.[6]

» Vortex for 30 seconds.[6]
e Centrifuge at =3000 rpm for 5 minutes.[6]

» Final Extract: Take the supernatant, filter it through a 0.22 um filter, and transfer it to an
autosampler vial for LC-MS/MS analysis. A dilution with water may be necessary depending
on the instrument's sensitivity and expected concentration range.[6]

LC-MS/MS Analysis

5.1 Liquid Chromatography (LC) Conditions
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Parameter

Condition

Column

C18 Column (e.g., 2.1 x 150 mm, 2.7 um)[9]

Mobile Phase A

0.1% Formic Acid and 5 mM Ammonium

Formate in Water[9]

Mobile Phase B

0.1% Formic Acid and 5 mM Ammonium

Formate in Methanol[9]

Flow Rate 0.2 mL/min[9]
Injection Volume 5 pL[9]
Column Temp. 40 °CJ[9]

Gradient

0-0.2 min, 5% B; 0.2-13.5 min, 5-98% B; 13.5-
16.5 min, 98% B; 16.5-16.6 min, 98-5% B; 16.6-
20 min, 5% B[9]

5.2 Mass Spectrometry (MS/MS) Conditions

Parameter

Condition

lonization Mode

Electrospray lonization (ESI), Positive[1][2][11]

Scan Type

Multiple Reaction Monitoring (MRM)[5]

lon Spray Voltage

+5500 V[9][10]

Source Temp. 550 °C[9]
Curtain Gas (CUR) 25 psi[9]
Collision Gas (CAD) 10 psi[9]
lon Source Gas 1 50 psi[9]
lon Source Gas 2 50 psi[9]
5.3 MRM Transitions for Imazalil
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Precursor lon Product lon Dwell Time Collision

Use
(m/z) (m/z) (ms) Energy (V)
297.0 159.0 500 34 Quantifier[10]
297.0 201.0 500 25 Qualifier
Quialifier
299.0 161.0 500 35

(Isotope)[10]

Data and Performance

The performance of this method should be validated according to standard guidelines. The
following table summarizes typical validation parameters for Imazalil analysis.

Parameter Typical Value Citation
Linearity Range 0.5 - 100 ng/mL [1112][11]
Correlation Coefficient (r?) > 0.995 [2]

Limit of Detection (LOD) 0.2 -0.4 ug/kg [1][2][4]
Limit of Quantification (LOQ) 0.8 - 10 ug/kg [1112][3]
Accuracy (Recovery) 72% - 105% [31[4][10]
Precision (RSD) < 15% [11(2][4]

Visualizations
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Caption: Experimental workflow for Imazalil analysis in fruit peel.

Liquid Chromatography Tandem Mass Spectrometry

Sample Injection C18 Column Separation gmm.g ESI Source (lonization) Steiét'i::r?C(:#lSzoggy.]O) ?é;;;ﬁ:g?anﬁgﬁ)” Seggt:i:rzo(m?llgg.o) Detector

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1671291?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Applicat?qn

Check Availability & Pricing

Click to download full resolution via product page

Caption: Logical workflow of the LC-MS/MS system for Imazalil detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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